Cas no 3807-76-9 (3,6-dinitro-1,2-dihydroacenaphthylene)

• Product name: 3,6-dinitro-1,2-dihydroacenaphthylene
• CAS No: 3807-76-9
• MF: C₁₂H₈N₂O₄
• MW: 244.20292
• CID: 922975
• PubChem ID: 97688

3,6-dinitro-1,2-dihydroacenaphthylene Chemical and Physical Properties

Names and Identifiers

• 3,6-dinitro-1,2-dihydroacenaphthylene
• 2,5-Dinitro-acenaphthen
• 3,6-Dinitroacenaphten
• 3,6-Dinitro-acenaphthen
• 3,6-dinitroacenaphthene
• 3,6-dinitro-acenaphthene
• 3,7-Dinitroacenaphthen
• AC1L3Z0X
• AC1Q2103
• Acenaphthene, 3,6-dinitro-
• Acenaphthene, 3,6-dinitro- (8CI)
• AR-1H6086
• CTK8D9705
• NSC144483
• UNII-J9SUH75RYW
• 3807-76-9
• DTXSID40191481
• J9SUH75RYW
• 1,2-DIHYDRO-3,6-DINITROACENAPHTHYLENE
• MLS002920636
• NSC-144483
• NSC 144483
• CHEMBL1885389
• Acenaphthylene,2-dihydro-3,6-dinitro-
• Acenaphthylene, 1,2-dihydro-3, 6-dinitro-
• Acenaphthylene, 1,2-dihydro-3,6-dinitro-
• SMR001798223

• Inchi： InChI=1S/C12H8N2O4/c15-13(16)10-5-2-7-1-3-8-11(14(17)18)6-4-9(10)12(7)8/h2,4-6H,1,3H2
• InChI Key： WFTCCZBXYNRNNA-UHFFFAOYSA-N
• SMILES： C1CC2=C(C=CC3=C(C=CC1=C23)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.04844
• Monoisotopic Mass: 244.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 86.28
• LogP: 3.80120